Cas no 1060204-01-4 (2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1060204-01-4
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 6033711
• PubChem ID: 45501920
• Update Time: 2025-05-20

2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
• 2-(3,4-dimethylphenoxy)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]ethanone
• 1060204-01-4
• 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-2-(3,4-dimethylphenoxy)ethanone
• VU0636508-1
• F5123-0004
• AKOS024499126

• Inchi： 1S/C19H22N6O2/c1-14-3-4-16(11-15(14)2)27-12-19(26)24-9-7-23(8-10-24)18-6-5-17-21-20-13-25(17)22-18/h3-6,11,13H,7-10,12H2,1-2H3
• InChI Key： PNQSTKREGHOIPE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NN3C=NN=C3C=C2)CC1)COC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 366.18042397g/mol
• Monoisotopic Mass: 366.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one

2-(3,4-Dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1060204-01-4, known as 2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a piperazine ring fused with a triazolopyridazine moiety. The presence of the 3,4-dimethylphenoxy group adds to its structural complexity and may contribute to its pharmacokinetic properties. The ethanone functional group further enhances its potential for bioactivity. These structural features suggest that the compound could exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as multi-component reactions and microwave-assisted synthesis, have been employed to optimize its production. These methods not only improve yield but also ensure the purity of the final product. The compound's characterization has been carried out using state-of-the-art analytical tools like NMR spectroscopy and mass spectrometry, providing detailed insights into its molecular structure.

One of the most promising aspects of this compound is its potential pharmacological activity. Studies have demonstrated that it exhibits significant antioxidant activity, which could be beneficial in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Additionally, preliminary anti-inflammatory studies have shown promising results, indicating its potential use in managing inflammatory diseases like arthritis.

The compound's anticancer activity has also been explored extensively. Research indicates that it may inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. This suggests that it could serve as a lead compound for the development of novel anticancer therapies.

Furthermore, the compound's bioavailability and metabolism have been investigated to assess its suitability as a drug candidate. Preclinical studies suggest that it has favorable pharmacokinetic properties, with moderate absorption and distribution profiles. However, further research is required to fully understand its metabolic pathways and potential toxicity.

In conclusion, 2-(3,4-dimethylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one represents a valuable addition to the portfolio of bioactive compounds with potential therapeutic applications. Its unique structure and diverse biological activities make it a compelling candidate for further exploration in drug discovery programs.